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Abstract
This technical guide provides a comprehensive overview of 4-Fluoro-3,5-dinitrophenol (CAS

No. 151222-64-9), a fluorinated aromatic compound of interest in medicinal chemistry and

materials science. While public domain data on this specific isomer is limited, this document

synthesizes available information on its physicochemical properties, extrapolates potential

synthetic pathways, discusses its putative applications in drug development based on the

broader class of fluorinated nitroaromatics, and outlines appropriate safety protocols and

analytical methodologies by drawing parallels with closely related compounds. This guide aims

to serve as a foundational resource for researchers initiating projects involving 4-Fluoro-3,5-
dinitrophenol, highlighting both the known characteristics and the current gaps in knowledge.

Chemical Identity and Physicochemical Properties
4-Fluoro-3,5-dinitrophenol is a substituted aromatic compound featuring a fluorine atom and

two nitro groups attached to a phenol backbone.
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Property Value Source

CAS Number 151222-64-9 [PubChem

Molecular Formula C₆H₃FN₂O₅ [PubChem

Molecular Weight 202.10 g/mol [PubChem

IUPAC Name 4-fluoro-3,5-dinitrophenol [PubChem

Computed XLogP3 1.3 [PubChem

Hydrogen Bond Donor Count 1 [PubChem

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 1

Exact Mass 202.00259936 Da [PubChem

Topological Polar Surface Area 112 Å² [PubChem

Table 1: Physicochemical Properties of 4-Fluoro-3,5-dinitrophenol.

Synthesis and Reactivity
While specific, peer-reviewed synthetic procedures for 4-Fluoro-3,5-dinitrophenol are not

readily available in the public literature, a plausible synthetic route can be postulated based on

established principles of aromatic chemistry.

Postulated Synthetic Pathway
A logical approach would involve the nitration of a suitable fluorophenol precursor. The directing

effects of the hydroxyl and fluoro substituents would guide the regioselectivity of the nitration.

4-Fluorophenol 4-Fluoro-3-nitrophenol
HNO₃/H₂SO₄ (Mononitration)

4-Fluoro-3,5-dinitrophenol
HNO₃/H₂SO₄ (Dinitration)

Click to download full resolution via product page
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Caption: Postulated two-step synthesis of 4-Fluoro-3,5-dinitrophenol from 4-Fluorophenol.

Step-by-step Methodology:

Mononitration of 4-Fluorophenol: 4-Fluorophenol would be treated with a nitrating agent,

such as a mixture of nitric acid and sulfuric acid, under controlled temperature conditions to

favor mononitration. The hydroxyl group is a strongly activating, ortho-, para-directing group,

while the fluorine is a deactivating but also ortho-, para-directing group. The nitration would

likely occur at the positions ortho to the hydroxyl group.

Dinitration: The resulting 4-fluoro-nitrophenol intermediate would then be subjected to a

second nitration step, likely under more forcing conditions (e.g., higher concentration of

acids, elevated temperature), to introduce the second nitro group.

Reactivity Profile
The chemical reactivity of 4-Fluoro-3,5-dinitrophenol is dictated by its functional groups:

Phenolic Hydroxyl Group: The acidic proton of the hydroxyl group can be readily abstracted

by a base to form a phenoxide. The acidity of this phenol is expected to be significantly

increased by the electron-withdrawing effects of the two nitro groups and the fluorine atom.

Aromatic Ring: The aromatic ring is highly electron-deficient due to the presence of two nitro

groups and a fluorine atom. This makes it susceptible to nucleophilic aromatic substitution,

particularly at the positions activated by the nitro groups.

Nitro Groups: The nitro groups can be reduced to amino groups using various reducing

agents, which could be a key transformation for the synthesis of derivatives for drug

discovery.

Fluorine Atom: The fluorine atom is generally a poor leaving group in nucleophilic aromatic

substitution unless the ring is highly activated by electron-withdrawing groups, which is the

case in this molecule.

Applications in Drug Development and Research
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While specific applications of 4-Fluoro-3,5-dinitrophenol are not well-documented, its

structural motifs suggest potential utility in several areas of drug discovery and development.

Role of Fluorine in Medicinal Chemistry
The incorporation of fluorine into drug candidates is a widely used strategy to enhance

pharmacological properties. Fluorine can modulate a molecule's lipophilicity, metabolic stability,

and binding affinity to target proteins.[1][2]

Fluorine

Increased Metabolic Stability

Blocks metabolic sites

Enhanced Binding Affinity

Forms favorable interactions

Modulated Lipophilicity

Increases membrane permeability

Altered pKa

Influences ionization state

Click to download full resolution via product page

Caption: Key roles of fluorine incorporation in drug design.

Dinitrophenols as Pharmacological Probes
The dinitrophenol moiety is famously known for its ability to act as a protonophore, uncoupling

oxidative phosphorylation in mitochondria.[3][4][5] This property, while historically exploited for

weight loss with highly toxic consequences, makes dinitrophenol derivatives valuable tools in

studying cellular metabolism and mitochondrial function.[6][7] Low doses of 2,4-dinitrophenol

are being investigated for potential therapeutic applications in neurodegenerative diseases.[5]

[7] It is plausible that 4-Fluoro-3,5-dinitrophenol could be investigated for similar purposes,

with the fluorine atom potentially modulating its potency, selectivity, and pharmacokinetic

profile.

Potential as a Synthetic Building Block
The reactivity of the aromatic ring and the potential for functional group interconversion make

4-Fluoro-3,5-dinitrophenol a potentially useful intermediate for the synthesis of more complex

molecules. The nitro groups can be reduced to amines, which can then be further
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functionalized, and the fluorine atom could potentially be displaced by other nucleophiles under

specific conditions.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Fluoro-3,5-dinitrophenol is not readily available.

However, based on the known hazards of closely related compounds such as 2,4-dinitrophenol

and other fluorinated nitroaromatics, a high degree of caution is warranted.[8][9][10][11]

GHS Hazard Classification (Presumed):

Acute Toxicity: Likely to be toxic or fatal if swallowed, in contact with skin, or if inhaled.[9][11]

Skin Corrosion/Irritation: May cause skin irritation.[9]

Eye Damage/Irritation: May cause serious eye irritation.[9]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[9]

Explosive Properties: Dinitrophenol compounds can be explosive when dry.[8][11]

Personal Protective Equipment (PPE) and Handling
Engineering Controls: Work should be conducted in a well-ventilated chemical fume hood.

Eye/Face Protection: Chemical safety goggles and a face shield are required.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a lab coat,

and closed-toe shoes.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with

an appropriate cartridge should be used.

Handling: Avoid creating dust. Keep away from heat, sparks, and open flames. Avoid shock

and friction.

First Aid Measures
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[11]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Seek immediate medical attention.[11]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[9]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[9]

Analytical Methods
Validated analytical methods for the quantitative determination of 4-Fluoro-3,5-dinitrophenol
are not described in the available literature. However, standard analytical techniques for small

organic molecules can be readily adapted.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) coupled with a UV detector would be a

suitable method for the quantification of 4-Fluoro-3,5-dinitrophenol.

Proposed HPLC Method:

Column: A C18 reversed-phase column is a good starting point.

Mobile Phase: A gradient of acetonitrile and water (with a small amount of acid like formic

acid to ensure protonation of the phenol) would likely provide good separation.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

compound.

Quantification: An external or internal standard method can be developed using a certified

reference standard of 4-Fluoro-3,5-dinitrophenol.

Spectroscopic Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would provide information on the aromatic protons.

¹³C NMR: Would show the signals for the carbon atoms in the molecule.

¹⁹F NMR: This would be a particularly useful technique to confirm the presence and

chemical environment of the fluorine atom.[12][13]

Mass Spectrometry (MS): Can be used to confirm the molecular weight and to study the

fragmentation pattern of the molecule, aiding in its identification.[14] Liquid chromatography-

mass spectrometry (LC-MS) would be a powerful tool for both qualitative and quantitative

analysis.[6][15]

Conclusion
4-Fluoro-3,5-dinitrophenol is a chemical entity with potential applications in various research

fields, particularly in medicinal chemistry. Its synthesis is achievable through standard aromatic

nitration reactions, and its reactivity is governed by its constituent functional groups. While

specific data on its biological activity and applications are scarce, the known properties of

fluorinated compounds and dinitrophenols provide a strong rationale for its investigation as a

pharmacological probe or a synthetic intermediate. Due to the inherent hazards associated with

dinitrophenols, strict safety precautions must be observed when handling this compound. The

development and validation of specific analytical methods will be crucial for any research

involving 4-Fluoro-3,5-dinitrophenol. Further research is needed to fully elucidate the

properties and potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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